2-chloro-3-cyclopropylpyridin-4-amine
Overview
Description
2-Chloro-3-cyclopropylpyridin-4-amine (CCPA) is an organic compound belonging to the family of heterocyclic compounds. It is a colorless, crystalline solid and has a molecular weight of 143.55 g/mol. CCPA is of interest in the field of organic chemistry due to its potential applications in the synthesis of various organic compounds.
Scientific Research Applications
2-chloro-3-cyclopropylpyridin-4-amine has a wide range of applications in the field of scientific research. It has been used in the synthesis of various organic compounds such as pyridines, imidazoles, and amides. 2-chloro-3-cyclopropylpyridin-4-amine has also been used in the synthesis of biologically active compounds, such as inhibitors of the enzyme acetylcholinesterase. Furthermore, 2-chloro-3-cyclopropylpyridin-4-amine has been used in the synthesis of pharmaceuticals, such as anti-inflammatory and anti-cancer drugs.
Mechanism of Action
The mechanism of action of 2-chloro-3-cyclopropylpyridin-4-amine is still not fully understood. It is believed that 2-chloro-3-cyclopropylpyridin-4-amine acts as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter. Inhibition of this enzyme can result in an increase in the levels of acetylcholine, which can have a variety of effects, such as an increase in alertness and concentration.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-chloro-3-cyclopropylpyridin-4-amine are still not fully understood. However, it is believed that 2-chloro-3-cyclopropylpyridin-4-amine has the potential to act as an inhibitor of acetylcholinesterase, resulting in an increase in the levels of acetylcholine. This can lead to increased alertness, concentration, and improved cognitive function. Additionally, 2-chloro-3-cyclopropylpyridin-4-amine has been shown to have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
The advantages of using 2-chloro-3-cyclopropylpyridin-4-amine in laboratory experiments include its high solubility in water and its low toxicity. Additionally, 2-chloro-3-cyclopropylpyridin-4-amine is relatively inexpensive and can be easily synthesized. The main limitation of using 2-chloro-3-cyclopropylpyridin-4-amine in laboratory experiments is that its mechanism of action is still not fully understood.
Future Directions
Future research on 2-chloro-3-cyclopropylpyridin-4-amine may focus on further elucidating its mechanism of action and exploring its potential applications in the synthesis of organic compounds, biologically active compounds, and pharmaceuticals. Additionally, further research may focus on exploring the biochemical and physiological effects of 2-chloro-3-cyclopropylpyridin-4-amine and its potential therapeutic applications. Finally, research may focus on developing novel methods for synthesizing 2-chloro-3-cyclopropylpyridin-4-amine and exploring its potential applications in the field of nanotechnology.
Synthesis Methods
The synthesis of 2-chloro-3-cyclopropylpyridin-4-amine can be achieved through a variety of methods. One of the most common methods is the reaction between 2-chloro-3-cyclopropylpyridine and 4-aminopyridine. This reaction is conducted in the presence of a base such as sodium hydroxide or potassium hydroxide at a temperature of around 100°C. Other methods of synthesis include the reaction of 2-chloro-3-cyclopropylpyridine with 4-amino-3-methylpyridine, the reaction of 2-chloro-3-cyclopropylpyridine with 4-amino-3-chloropyridine, and the reaction of 2-chloro-3-cyclopropylpyridine with 4-amino-3-methoxypyridine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-3-cyclopropylpyridin-4-amine involves the introduction of a chloro group and a cyclopropyl group onto a pyridine ring, followed by the conversion of the resulting intermediate to an amine.", "Starting Materials": [ "2-cyanopyridine", "cyclopropylmagnesium bromide", "thionyl chloride", "ammonia" ], "Reaction": [ "2-cyanopyridine is reacted with cyclopropylmagnesium bromide in the presence of a catalyst to form 2-cyclopropylpyridine.", "2-cyclopropylpyridine is then treated with thionyl chloride to introduce a chloro group at the 3-position of the pyridine ring, forming 2-chloro-3-cyclopropylpyridine.", "Finally, 2-chloro-3-cyclopropylpyridine is reacted with ammonia to convert the cyano group to an amine, yielding 2-chloro-3-cyclopropylpyridin-4-amine." ] } | |
CAS RN |
1381935-49-4 |
Product Name |
2-chloro-3-cyclopropylpyridin-4-amine |
Molecular Formula |
C8H9ClN2 |
Molecular Weight |
168.6 |
Purity |
95 |
Origin of Product |
United States |
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